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Comparison of Key Properties

The table below summarizes the core properties of IBr₃, ICl₃, and IF₃ based on the gathered information.

Property
IBr₃ (Iodine
Tribromide)

ICl₃ (Iodine Trichloride) IF₃ (Iodine Trifluoride)

Physical State &
Appearance

Dark brown

liquid [1]

Lemon yellow crystals that

melt under pressure to a
brown liquid [1]

Yellow solid [1]

Stability Information
limited

More stable; can be made
from elements at low

temperature [1]

Least stable; decomposes
above -28 °C [1]

Molecular
Structure

Information

limited

Planar dimer (ICl₃)₂ [1] Information limited

Reactivity Information

limited

Hydrolyzes in water; reacts

with metal chlorides [1]

Information limited

Key Applications Information

limited

Used as a chlorinating agent

(e.g., in Wij's reagent) [2]

Information limited; its

instability limits practical
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Property
IBr₃ (Iodine
Tribromide)

ICl₃ (Iodine Trichloride) IF₃ (Iodine Trifluoride)

applications

Synthesis and Experimental Protocols

The synthesis of these compounds typically involves the direct combination of elemental halogens, but

requires careful control of reaction conditions.

Start: Iodine (I₂)

Fluorine (F₂)

  With Excess F₂

Chlorine (Cl₂)

  With Cl₂ Gas

Bromine (Br₂)

  With Br₂

Low Temperature
(e.g., -45 °C in CCl₃F)

Room Temperature
(273 K / ~0 °C) Direct Combination

IF₃ Formed ICl₃ Formed IBr₃ Formed

Click to download full resolution via product page

Specific synthesis methods from the literature include:

ICl₃ Synthesis: Can be achieved by passing chlorine gas over solid iodine at room temperature
(around 273 K or 0°C) [1] [3]. An alternative method uses iodine pentoxide and hydrogen chloride [1].

A detailed lab procedure for a related compound (ICl₃ formed via KClO₃, I₂, and HCl) emphasizes
critical control of temperature (35-40°C water bath) and the slow, dropwise addition of HCl to prevent

premature decomposition [4].
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IF₃ Synthesis: This compound is unstable and requires very specific conditions. It can be

synthesized from iodine and fluorine at -45 °C in a CCl₃F solvent. Another method is the fluorination
reaction at low temperatures: I₂ + 3 XeF₂ → 2 IF₃ + 3 Xe [1]. Care must be taken to avoid the

formation of IF₅ [1].
IBr₃ Synthesis: Reported to be prepared by the direct combination of iodine and bromine [1].

Characterization and Analytical Techniques

Raman and Infrared (IR) spectroscopy are key techniques for characterizing interhalogen compounds and

confirming their formation [5] [6].

Spectral Features: Studies on trihalide ions show that their stretching force constants are about half

that of the corresponding diatomic halogen or interhalogen molecules [5]. This would manifest as
vibrational peaks at lower wavenumbers in IR and Raman spectra.

Complementary Use: IR and Raman spectroscopy provide complementary information. Bond
vibrations that produce strong intensities in IR spectra are typically weak in Raman spectra, and vice

versa. Using both techniques can give a more complete structural picture [6].

Reactivity and Handling Considerations

Interhalogen compounds are generally more reactive than the parent halogens due to weaker and more

polarized bonds [1].

Hydrolysis: A common reaction for all interhalogens is hydrolysis with water. For example, ICl reacts

with water to form HCl and HIO (hypoiodous acid), while BrF₅ reacts violently with water to produce
HF and HBrO₃ (bromic acid) [2].

Reactivity as Halogenating Agents: Compounds like ICl and BrF₃ are used as halogenating agents.
ICl is a component of "Wij's reagent," used to measure the iodine value of fats and oils [1] [2].

General Reactivity Trend: The reactivity of interhalogens can be influenced by their composition.
One source indicates a general reactivity order of ClF₃ > BrF₅ > IF₇ > ClF > BrF₃ > IF₅ > BrF > IF₃ >
IF [2], which positions IF₃ as less reactive than several other interhalogens.

How to Find More Data

The available scientific literature online provides a somewhat fragmented view of these compounds. For a

more rigorous comparison, you may need to consult specialized academic resources.
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Search for Crystallographic Data: Look for X-ray crystallography studies on "ICl3 crystal structure"

or "IBr3 structure" to obtain precise bond lengths and angles.
Consult Spectral Databases: Access specialized databases like those from NIST or Elsevier to find

detailed IR and Raman spectra for these compounds, which would provide definitive characterization
data.

Review Inorganic Chemistry Textbooks: Standard advanced inorganic chemistry texts often have
dedicated chapters on interhalogens that provide synthesized and reliable data on their properties

and reactivity.

I hope this structured comparison provides a solid starting point for your work. Should you require more in-

depth information on a specific compound, such as ICl₃, I can perform a more targeted search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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